3-{[(t-Butoxy)carbonyl](butyl)amino}propanoic acid

• IUPAC Name: 3-[butyl-[(2-methylpropan-2-yl)oxycarbonyl]amino]propanoic acid
• InChI: InChI=1S/C12H23NO4/c1-5-6-8-13(9-7-10(14)15)11(16)17-12(2,3)4/h5-9H2,1-4H3,(H,14,15)
• InChI Key: XNUYSRFOECWJPP-UHFFFAOYSA-N
• Canonical SMILES: CCCCN(CCC(=O)O)C(=O)OC(C)(C)C
• Molecular Formula: C12H23NO4
• Molecular Weight: 245.32 g/mol

Description

“3-{(t-Butoxy)carbonylamino}propanoic acid” is a compound that contains a tert-butyloxycarbonyl (BOC) group. The BOC group is a protecting group used in organic synthesis. It can be added to amines under aqueous conditions using di-tert-butyl dicarbonate in the presence of a base such as sodium hydroxide.

Synthesis Analysis

The BOC group can be added to amines under aqueous conditions using di-tert-butyl dicarbonate in the presence of a base such as sodium hydroxide. Protection of amines can also be accomplished in acetonitrile solution using 4-dimethylaminopyridine (DMAP) as the base.

Molecular Structure Analysis

The molecular structure of “3-{(t-Butoxy)carbonylamino}propanoic acid” involves a tert-butyloxycarbonyl (BOC) group attached to an amine. The BOC group is a protecting group used in organic synthesis.

Chemical Reactions Analysis

The BOC group can be removed from amino acids with strong acids such as trifluoroacetic acid in dichloromethane, or with HCl in methanol. A complication may be the tendency of the t-butyl cation intermediate to alkylate other nucleophiles; scavengers such as anisole or thioanisole may be used.

Scientific Research Applications

Dipeptide Synthesis

“3-{(t-Butoxy)carbonylamino}propanoic acid” is a type of tert-butyloxycarbonyl-protected amino acid (Boc-AAILs). .

In this process, a series of room-temperature ionic liquids derived from commercially available tert-butyloxycarbonyl-protected amino acids (Boc-AAILs) are prepared. .

.

. The multiple reactive groups of the amino acid anions can cause unwanted reactions in selective or multistep organic synthesis. .

Mechanism of Action

Target of Action

The compound contains a tert-butyloxycarbonyl (boc) group , which is commonly used as a protecting group for amines in organic synthesis .

Mode of Action

The Boc group can be added to amines under aqueous conditions using di-tert-butyl dicarbonate in the presence of a base such as sodium hydroxide . The removal of the Boc group in amino acids can be accomplished with strong acids such as trifluoroacetic acid in dichloromethane, or with HCl in methanol . The mechanism involves silylation of the carbonyl oxygen and elimination of tert-butyl iodide .

Biochemical Pathways

Boc-protected amino acids have been used as starting materials in dipeptide synthesis . The distinctive coupling reagent N, N′-diethylene-N′′-2-chloroethyl thiophosphoramide was found to enhance amide formation in the Boc-AAILs without the addition of a base .

Result of Action

The use of boc-protected amino acids in peptide synthesis suggests that they may play a role in the formation of peptides .

Action Environment

Environmental factors such as pH, temperature, and the presence of other reactive groups can influence the action, efficacy, and stability of 3-{(t-Butoxy)carbonylamino}propanoic acid. For instance, the Boc group can be removed under acidic conditions .

Future Directions

The future directions for “3-{(t-Butoxy)carbonylamino}propanoic acid” could involve its use in organic synthesis, particularly in reactions involving amines. The BOC group’s ability to protect amines during reactions makes it a valuable tool in the synthesis of complex organic molecules.